Cas no 204322-23-6 (Fmoc-L-1,2,3,4-tetrahydronorharman-3-carboxylic Acid)

• Product Name: Fmoc-L-1,2,3,4-tetrahydronorharman-3-carboxylic Acid
• CAS No: 204322-23-6
• MF: C₂₇H₂₂N₂O₄
• MW: 438.474586963654
• MDL: MFCD00673786
• CID: 254133
• PubChem ID: 329747796
• Update Time: 2025-05-20

Fmoc-L-1,2,3,4-tetrahydronorharman-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[3,4-b]indole-2,3-dicarboxylicacid, 1,3,4,9-tetrahydro-, 2-(9H-fluoren-9-ylmethyl) ester, (3S)-
• (S)-2-Fmoc-1,2,3,4-tetrahydronorharmane-3-carboxylic acid
• 2H-Pyrido[3,4-b]indole-2,3-dicarboxylicacid, 1,3,4,9-tetrahydro-, 2-(9H-fluoren-9-ylmethyl) es...
• Fmoc-L-1,2,3,4-tetrahydro-norharman-3-carboxylic acid
• Fmoc-l-1,2,3,4-tetrahydronorharman-3-carboxylic acid
• Fmoc-L-1,2,3,4-Tetrahydro-β-carbolin-3-carboxylic acid
• Fmoc-L-Tpi-OH
• Fmoc-L-CarL
• AKOS015948721
• (S)-2-(((9H-fluoren-9-yl)methoxy)carbonyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid
• FMOC-L-1,2,3,4-TETRAHYDRONORHARMAN-3-CAR
• 2H-Pyrido[3,4-b]indole-2,3-dicarboxylic acid, 1,3,4,9-tetrahydro-, 2-(9H-fluoren-9-ylmethyl) ester, (3S)-
• (S)-2-Fmoc-1,2,3,4-tetrahydronorharmane-3-carboxylic acid, >=98.0%
• J-013315
• 2H-Pyrido[3,4-b]indole-2,3-dicarboxylicacid,1,3,4,9-tetrahydro-,2-(9H-fluoren-9-ylmethyl)ester,(3S)-
• 2H-pyrido[3,4-b]indole-2,3-dicarboxylic acid, 1,3,4,9-tetrahydro-, 2-(9H-fluoren-9-ylmethyl) ester, (S)-
• PS-12018
• AC-25328
• Fmoc-L-1,2,3,4-tetrahydro-norharman-3-carboxylicacid
• EN300-371883
• A50205
• (3S)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylic acid
• (3S)-2-(9H-fluoren-9-ylmethoxycarbonyl)-1,3,4,9-tetrahydropyrido[3,4-b]indole-3-carboxylic acid
• 204322-23-6
• MFCD00673786
• Fmoc-Tpi-OH
• HY-138546
• CS-0149182
• (3S)-2-[(9H-fluoren-9-ylmethoxy)carbonyl]-1H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylic acid
• Fmoc-L-1,2,3,4-tetrahydronorharman-3-carboxylic Acid

• MDL： MFCD00673786
• Inchi： 1S/C27H22N2O4/c30-26(31)25-13-21-20-11-5-6-12-23(20)28-24(21)14-29(25)27(32)33-15-22-18-9-3-1-7-16(18)17-8-2-4-10-19(17)22/h1-12,22,25,28H,13-15H2,(H,30,31)/t25-/m0/s1
• InChI Key： IHHULIKSMJSELI-VWLOTQADSA-N
• SMILES： O(C(N1CC2=C(C3C=CC=CC=3N2)C[C@H]1C(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 438.15800
• Monoisotopic Mass: 438.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6A^2
• XLogP3: 4.6

Experimental Properties

• Density: 1.396
• Boiling Point: 702.4°C at 760 mmHg
• Flash Point: 378.6°C
• Refractive Index: 1.713
• PSA: 82.63000
• LogP: 4.86620
• Optical Activity: [α]20/D +56±2°, c = 1% in DMF

Fmoc-L-1,2,3,4-tetrahydronorharman-3-carboxylic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Additional information on Fmoc-L-1,2,3,4-tetrahydronorharman-3-carboxylic Acid

Fmoc-L-1,2,3,4-Tetrahydronorharman-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 204322-23-6, known as Fmoc-L-1,2,3,4-tetrahydronorharman-3-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development. The Fmoc (9-fluorenylmethyloxycarbonyl) group is a well-known protecting group in peptide synthesis, and its presence in this molecule highlights its role in peptide modification and synthesis.

1,2,3,4-Tetrahydronorharman is a structural analog of harmane, a naturally occurring beta-carboline alkaloid. The tetrahydro derivative exhibits distinct pharmacological properties compared to its parent compound. The carboxylic acid functionality in this molecule adds versatility to its chemical reactivity and biological activity. Recent studies have explored the role of such molecules in modulating cellular signaling pathways and their potential as therapeutic agents.

Research into Fmoc-L-1,2,3,4-tetrahydronorharman-3-carboxylic acid has focused on its synthesis and characterization. The Fmoc protection strategy has been extensively used to facilitate the construction of complex peptide sequences. This compound serves as a valuable intermediate in the synthesis of bioactive peptides and peptidomimetics. Its structure allows for further functionalization, enabling the exploration of diverse chemical space for drug discovery.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed the electronic structure and conformational preferences of Fmoc-L-1,2,3,4-tetrahydronorharman-3-carboxylic acid. These studies are crucial for understanding its interactions with biological targets and optimizing its pharmacokinetic properties.

In terms of biological activity, this compound has shown promise in preclinical models. Studies have demonstrated its ability to modulate key enzymes and receptors involved in neurodegenerative diseases and cancer. The tetrahydro structure contributes to improved bioavailability and reduced toxicity compared to other beta-carboline derivatives.

The synthesis of Fmoc-L-1,2,3,4-tetrahydronorharman-3-carboxylic acid involves multi-step reactions that highlight the importance of stereocontrol in organic synthesis. The use of chiral auxiliary groups ensures the formation of the desired enantiomer with high optical purity. This aspect is critical for applications in asymmetric catalysis and enantioselective synthesis.

Looking ahead, the potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a candidate for use in materials science and biotechnology. Researchers are exploring its role as a building block for constructing advanced materials with tailored functionalities.

In conclusion, Fmoc-L-1,2,3,4-tetrahydronorharman-3-carboxylic acid represents a versatile molecule with significant potential in various fields. Its combination of structural complexity and functional diversity positions it as an important tool for advancing chemical research and drug development.